Cas no 914347-09-4 (N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid)

N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid structure
914347-09-4 structure
Product Name:N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid
CAS No:914347-09-4
MF:C9H11BrN2O4S
MW:323.163640260696
CID:796694
PubChem ID:45036914
Update Time:2025-04-19

N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid
    • 4-Thiazolecarboxylicacid, 5-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • 5-Bromo-2-((tert-butoxycarbonyl)amino)thiazole-4-carboxylic acid
    • 5-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
    • 5-bromo-2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-4-carboxylic acid
    • QC-6451
    • 5-bromo-2-(tert-butoxycarbonylamino)thiazole-4-carboxylic acid
    • AKOS015920038
    • DS-0209
    • FT-0696094
    • EN300-7359576
    • A860457
    • N-Boc-2-amino-5-bromothiazole-4-carboxylic acid, AldrichCPR
    • DTXSID90661740
    • 914347-09-4
    • 5-Bromo-2-tert-butoxycarbonylaminothiazole-4-carboxylic acid
    • 5-bromo-2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
    • CS-0273197
    • MDL: N188158
    • Inchi: 1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-7-11-4(6(13)14)5(10)17-7/h1-3H3,(H,13,14)(H,11,12,15)
    • InChI Key: HESQBOBWSLEMLZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)O)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

  • Exact Mass: 321.96200
  • Monoisotopic Mass: 321.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.702
  • Refractive Index: 1.626
  • PSA: 116.76000
  • LogP: 3.02380

N-Boc-2-Amino-5-bromothiazole-4-carboxylic acid Security Information

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